2,6-bis(4-chlorophenyl)-4-phenyl-4H-1,3,5-thiadiazine
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Overview
Description
Compounds with similar structures, such as 2,6-bis(4-chlorophenyl)pyridine-4-carboxylic acid and Methyl 2,6-bis(4-chlorophenyl)pyridine-4-carboxylate , are known. These compounds typically have a central pyridine or piperidine ring substituted with chlorophenyl groups.
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction . The compounds often crystallize in specific space groups and adopt certain conformations .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . These properties often include things like density, boiling point, vapor pressure, and others .Scientific Research Applications
Antimicrobial Applications
Research indicates that thiadiazine derivatives exhibit significant antimicrobial properties. For instance, a study synthesized formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, demonstrating moderate antimicrobial activity against pathogenic strains such as Escherichia coli and Salmonella typhi (Sah et al., 2014). Another study focused on the synthesis of bis-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and bis-4-thiazolidinone derivatives, revealing potential antibacterial activity against various bacterial and fungal strains (Palekar et al., 2009).
Antitumor Applications
Thiadiazine derivatives have also been explored for their antitumor properties. A notable study synthesized novel thiadiazoles and thiazoles incorporating a pyrazole moiety, which were tested against the breast carcinoma cell line MCF-7. Several compounds exhibited promising concentration-dependent cellular growth inhibitory effects (Gomha et al., 2014).
Corrosion Inhibition
On the materials science front, thiadiazine derivatives have been utilized as corrosion inhibitors. A study employing quantum chemical and molecular dynamics simulation explored the inhibition performances of certain thiadiazine derivatives against corrosion of iron, with theoretical data aligning well with experimental results (Kaya et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2,6-bis(4-chlorophenyl)-4-phenyl-4H-1,3,5-thiadiazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2N2S/c22-17-10-6-15(7-11-17)20-24-19(14-4-2-1-3-5-14)25-21(26-20)16-8-12-18(23)13-9-16/h1-13,19H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDRMKYKMOOQJBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2N=C(SC(=N2)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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